Cas no 941442-68-8 (2-{4-(Ethoxycarbonyl)-1-piperidinyl-carbonyl}cyclohexanecarboxylic acid)

• Product Name: 2-{4-(Ethoxycarbonyl)-1-piperidinyl-carbonyl}cyclohexanecarboxylic acid
• CAS No: 941442-68-8
• MF: C₁₆H₂₅NO₅
• MW: 311.373405218124
• CID: 1079066
• PubChem ID: 3836290
• Update Time: 2025-10-30

2-{4-(Ethoxycarbonyl)-1-piperidinyl-carbonyl}cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(Ethoxycarbonyl)-1-piperidinyl]-carbonyl}cyclohexanecarboxylic acid
• 2-{[4-(ethoxycarbonyl)-1-piperidinyl]carbonyl}cyclohexanecarboxylic acid
• 2-{[4-(ethoxycarbonyl)piperidin-1-yl]carbonyl}cyclohexanecarboxylic acid
• 2-(4-ethoxycarbonylpiperidine-1-carbonyl)cyclohexane-1-carboxylic Acid
• AN-329/43449376
• 2-(4-(Ethoxycarbonyl)piperidine-1-carbonyl)cyclohexane-1-carboxylic acid
• 2-[4-(ethoxycarbonyl)piperidine-1-carbonyl]cyclohexane-1-carboxylic acid
• AKOS003532963
• 2-(4-(Ethoxycarbonyl)piperidine-1-carbonyl)cyclohexanecarboxylicacid
• 2-(4-(Ethoxycarbonyl)piperidine-1-carbonyl)cyclohexanecarboxylic acid
• CS-0325693
• 941442-68-8
• STL068781
• 2-{4-(Ethoxycarbonyl)-1-piperidinyl-carbonyl}cyclohexanecarboxylic acid

• MDL： MFCD09465071
• Inchi： 1S/C16H25NO5/c1-2-22-16(21)11-7-9-17(10-8-11)14(18)12-5-3-4-6-13(12)15(19)20/h11-13H,2-10H2,1H3,(H,19,20)
• InChI Key： QOIWASGSKDPLJK-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1C(=O)O)N1CCC(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 311.17327290g/mol
• Monoisotopic Mass: 311.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 498.8±45.0 °C at 760 mmHg
• Flash Point: 255.5±28.7 °C
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

2-{4-(Ethoxycarbonyl)-1-piperidinyl-carbonyl}cyclohexanecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-{4-(Ethoxycarbonyl)-1-piperidinyl-carbonyl}cyclohexanecarboxylic acid

Introduction to 2-{4-(Ethoxycarbonyl)-1-piperidinyl-carbonyl}cyclohexanecarboxylic acid (CAS No. 941442-68-8) and Its Applications in Modern Chemical Biology

2-{4-(Ethoxycarbonyl)-1-piperidinyl-carbonyl}cyclohexanecarboxylic acid, identified by the CAS number 941442-68-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules characterized by the presence of a cyclohexane ring conjugated with a piperidine moiety, both of which are strategically incorporated to enhance binding affinity and selectivity in drug design.

The molecular structure of 2-{4-(Ethoxycarbonyl)-1-piperidinyl-carbonyl}cyclohexanecarboxylic acid consists of a central cyclohexane ring substituted with a carboxylic acid group at one position and a piperidine ring linked through an ethoxycarbonyl bridge at another. This configuration not only imparts steric hindrance but also allows for versatile chemical modifications, making it a valuable scaffold for medicinal chemists. The presence of the ethoxycarbonyl group further enhances the compound's reactivity, enabling its use in various synthetic pathways.

In recent years, there has been a surge in research focused on developing novel pharmacophores that can modulate biological pathways with high precision. The piperidine moiety, in particular, has emerged as a privileged scaffold in drug discovery due to its ability to mimic natural amino acid residues and interact favorably with biological targets. The incorporation of this moiety into 2-{4-(Ethoxycarbonyl)-1-piperidinyl-carbonyl}cyclohexanecarboxylic acid not only improves its solubility and bioavailability but also enhances its binding affinity to target proteins.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for therapeutic purposes. Current research indicates that derivatives of 2-{4-(Ethoxycarbonyl)-1-piperidinyl-carbonyl}cyclohexanecarboxylic acid have shown promise in inhibiting key enzymes involved in inflammatory and metabolic disorders. For instance, studies have demonstrated that certain analogs of this compound can selectively inhibit cyclooxygenase-2 (COX-2), a enzyme implicated in pain and inflammation, without affecting COX-1, thereby reducing gastrointestinal side effects associated with non-selective COX inhibitors.

The cyclohexane ring in 2-{4-(Ethoxycarbonyl)-1-piperidinyl-carbonyl}cyclohexanecarboxylic acid also plays a crucial role in determining its pharmacokinetic properties. This rigid aromatic structure helps stabilize the compound against metabolic degradation, thereby prolonging its half-life in vivo. Additionally, the carboxylic acid group provides a site for further functionalization, allowing researchers to fine-tune the compound's properties for specific applications.

Recent advancements in computational chemistry have further accelerated the development of derivatives based on 2-{4-(Ethoxycarbonyl)-1-piperidinyl-carbonyl}cyclohexanecarboxylic acid. Molecular docking simulations have been employed to predict the binding modes of this compound with various biological targets, providing valuable insights into its mechanism of action. These simulations have revealed that the ethoxycarbonyl group interacts favorably with hydrophobic pockets on target proteins, while the piperidine moiety forms hydrogen bonds with polar residues.

The versatility of 2-{4-(Ethoxycarbonyl)-1-piperidinyl-carbonyl}cyclohexanecarboxylic acid extends beyond its use as an inhibitor scaffold. It has also been explored as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. For example, researchers have utilized this compound to develop protease inhibitors targeting diseases such as cancer and neurodegenerative disorders. The ability to modify both the cyclohexane and piperidine moieties allows for the creation of libraries of compounds with diverse biological activities.

In conclusion, 2-{4-(Ethoxycarbonyl)-1-piperidinyl-carbonyl}cyclohexanecarboxylic acid (CAS No. 941442-68-8) represents a promising lead compound in chemical biology with significant therapeutic potential. Its unique structural features, coupled with recent advancements in drug design methodologies, make it an invaluable asset for researchers seeking to develop novel treatments for various diseases. As our understanding of biological pathways continues to evolve, compounds like this are likely to play an increasingly important role in shaping the future of medicine.